Cas no 1781117-92-7 (methyl 3-cyclobutyl-2-fluoro-3-oxopropanoate)

• Product Name: methyl 3-cyclobutyl-2-fluoro-3-oxopropanoate
• CAS No: 1781117-92-7
• MF: C₈H₁₁FO₃
• MW: 174.169546365738
• CID: 6064141
• PubChem ID: 105435733
• Update Time: 2025-05-20

methyl 3-cyclobutyl-2-fluoro-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-cyclobutyl-2-fluoro-3-oxopropanoate
• 1781117-92-7
• EN300-1457752

• Inchi： 1S/C8H11FO3/c1-12-8(11)6(9)7(10)5-3-2-4-5/h5-6H,2-4H2,1H3
• InChI Key： RFERBPJRBMSDIL-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC)C(C1CCC1)=O

Computed Properties

• Exact Mass: 174.06922237g/mol
• Monoisotopic Mass: 174.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.4Ų

Additional information on methyl 3-cyclobutyl-2-fluoro-3-oxopropanoate

Comprehensive Overview of Methyl 3-Cyclobutyl-2-Fluoro-3-Oxopropanoate (CAS No. 1781117-92-7)

Methyl 3-cyclobutyl-2-fluoro-3-oxopropanoate (CAS No. 1781117-92-7) is a fluorinated ester compound with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a cyclobutyl ring and a fluoro substituent, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its role in developing novel bioactive molecules, particularly in the context of drug discovery and precision agriculture.

The compound's molecular formula and structural features have been extensively studied to understand its reactivity and stability. With the growing demand for fluorinated compounds in medicinal chemistry, methyl 3-cyclobutyl-2-fluoro-3-oxopropanoate has garnered attention for its ability to enhance the metabolic stability and bioavailability of potential drug candidates. This aligns with current trends in green chemistry, where efficient synthesis and sustainable practices are prioritized.

In recent years, the compound has been explored for its potential in crop protection formulations. The fluoro group's electronegativity contributes to improved binding affinity in target enzymes, making it a promising candidate for agrochemical innovation. Additionally, its ester functionality allows for versatile derivatization, enabling researchers to tailor its properties for specific applications.

From a synthetic perspective, CAS No. 1781117-92-7 is often synthesized via esterification or fluorination reactions, with yields optimized through advanced catalytic methods. The compound's physicochemical properties, such as solubility and melting point, are critical for its handling and application in industrial processes. These attributes are frequently discussed in patent literature and academic journals, reflecting its commercial and scientific relevance.

As the pharmaceutical industry shifts toward personalized medicine, intermediates like methyl 3-cyclobutyl-2-fluoro-3-oxopropanoate play a pivotal role in designing targeted therapies. Its compatibility with high-throughput screening platforms further underscores its utility in modern drug development pipelines. Furthermore, the compound's potential in material science, particularly in polymer modification, is an emerging area of interest.

In summary, methyl 3-cyclobutyl-2-fluoro-3-oxopropanoate (CAS No. 1781117-92-7) represents a versatile and high-value chemical entity with broad applications. Its integration into cutting-edge research and industrial processes highlights its importance in advancing both life sciences and sustainable technologies. Future studies are expected to uncover additional functionalities, solidifying its position as a key building block in synthetic chemistry.